Cas no 1523189-68-5 (Acetamide, N-(4-bromobutyl)-)

• Product Name: Acetamide, N-(4-bromobutyl)-
• CAS No: 1523189-68-5
• MF: C₆H₁₂BrNO
• MW: 194.069581031799
• CID: 6089071
• PubChem ID: 54477040
• Update Time: 2025-10-29

Acetamide, N-(4-bromobutyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(4-bromobutyl)-
• 1523189-68-5
• N-(4-bromobutyl)acetamide
• EN300-6209399
• SCHEMBL8119796

• Inchi： 1S/C6H12BrNO/c1-6(9)8-5-3-2-4-7/h2-5H2,1H3,(H,8,9)
• InChI Key： XMHUVASHEIJUQO-UHFFFAOYSA-N
• SMILES： C(NCCCCBr)(=O)C

Computed Properties

• Exact Mass: 193.01023g/mol
• Monoisotopic Mass: 193.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 85.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.322±0.06 g/cm3(Predicted)
• Boiling Point: 317.2±25.0 °C(Predicted)
• pka: 16.33±0.46(Predicted)

Additional information on Acetamide, N-(4-bromobutyl)-

Acetamide, N-(4-bromobutyl): A Comprehensive Overview

Acetamide, N-(4-bromobutyl), also known by its CAS number 1523189-68-5, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines an acetamide group with a 4-bromobutyl substituent. The molecule's structure not only imparts it with distinct physical and chemical properties but also opens up a wide range of potential applications in various industries.

The molecular formula of Acetamide, N-(4-bromobutyl) is C6H11BrNO, and its molecular weight is approximately 179.07 g/mol. The compound exists as a white crystalline solid under standard conditions, with a melting point of around 60°C and a boiling point of 150°C at standard pressure. Its solubility in water is moderate, making it suitable for use in both aqueous and organic solvents depending on the application.

Recent studies have highlighted the importance of Acetamide, N-(4-bromobutyl) in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of polymers and high-performance composites. For instance, a 2023 study published in the Journal of Polymer Science demonstrated that this compound can be used to create thermally stable polymers with enhanced mechanical properties. The bromine atom in the molecule plays a crucial role in these reactions, acting as a leaving group during polymerization processes.

In addition to its role in materials science, Acetamide, N-(4-bromobutyl) has also found applications in pharmaceutical research. Its ability to form stable amide bonds makes it an attractive candidate for drug delivery systems. A 2022 study in the European Journal of Pharmaceutical Sciences investigated the use of this compound as a carrier for hydrophobic drugs, showing promising results in terms of drug encapsulation efficiency and controlled release profiles.

The synthesis of Acetamide, N-(4-bromobutyl) typically involves a multi-step process that begins with the bromination of butylamine followed by acetylation. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly. For example, researchers have developed catalysts that significantly reduce reaction times while maintaining high yields.

In terms of safety and handling, Acetamide, N-(4-bromobutyl) is generally considered non-hazardous under normal conditions. However, it is important to handle it with care due to its potential to irritate the eyes and skin upon prolonged exposure. Proper personal protective equipment should be used during handling and storage.

The future outlook for Acetamide, N-(4-bromobutyl) is bright, with ongoing research exploring its potential in emerging fields such as nanotechnology and green chemistry. Its versatility as both a precursor and an active ingredient positions it as a valuable compound for both academic and industrial applications.